Cas no 126568-02-3 (2H-1,5-Benzodiazepin-2-one,1-[3-(dimethylamino)propyl]-1,3-dihydro-4-phenyl-)

2H-1,5-Benzodiazepin-2-one,1-[3-(dimethylamino)propyl]-1,3-dihydro-4-phenyl- structure
126568-02-3 structure
Product name:2H-1,5-Benzodiazepin-2-one,1-[3-(dimethylamino)propyl]-1,3-dihydro-4-phenyl-
CAS No:126568-02-3
MF:C20H23N3O
MW:321.41612
CID:205212
PubChem ID:3079850

2H-1,5-Benzodiazepin-2-one,1-[3-(dimethylamino)propyl]-1,3-dihydro-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,5-Benzodiazepin-2-one,1-[3-(dimethylamino)propyl]-1,3-dihydro-4-phenyl-
    • 1-[3-(dimethylamino)propyl]-4-phenyl-3H-1,5-benzodiazepin-2-one
    • 1,3-Dihydro-1-(3-(dimethylamino)propyl)-4-phenyl-2H-1,5-benzodiazepin-2-one
    • BRN 0839503
    • 2H-1,5-Benzodiazepin-2-one, 1,3-dihydro-1-(3-(dimethylamino)propyl)-4-phenyl-
    • 126568-02-3
    • 2H-1,5-Benzodiazepin-2-one, 1-(3-(dimethylamino)-propyl)-1,3-dihydro-4-phenyl-
    • DTXSID90155230
    • Inchi: InChI=1S/C20H23N3O/c1-22(2)13-8-14-23-19-12-7-6-11-17(19)21-18(15-20(23)24)16-9-4-3-5-10-16/h3-7,9-12H,8,13-15H2,1-2H3
    • InChI Key: GHOXUBCKBWJHMH-UHFFFAOYSA-N
    • SMILES: CN(CCCN1C(=O)CC(C2C=CC=CC=2)=NC2=CC=CC=C12)C

Computed Properties

  • Exact Mass: 321.18429
  • Monoisotopic Mass: 321.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.9Ų
  • XLogP3: 3

Experimental Properties

  • Density: 1.1
  • Boiling Point: 512.9°C at 760 mmHg
  • Flash Point: 264°C
  • Refractive Index: 1.592
  • PSA: 35.91

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